Cas no 279672-29-6 (1-([1,1'-Biphenyl]-4-yl)-3-((4-ethoxyphenyl)amino)propan-1-one)

• Product Name: 1-([1,1'-Biphenyl]-4-yl)-3-((4-ethoxyphenyl)amino)propan-1-one
• CAS No: 279672-29-6
• MF: C₂₃H₂₃NO₂
• MW: 345.43422627449
• CID: 3050471
• PubChem ID: 4690388
• Update Time: 2025-11-01

1-([1,1'-Biphenyl]-4-yl)-3-((4-ethoxyphenyl)amino)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-([1,1'-Biphenyl]-4-yl)-3-((4-ethoxyphenyl)amino)propan-1-one
• 279672-29-6
• 1-(1,1'-Biphenyl)-4-YL-3-(4-ethoxyanilino)-1-propanone
• 3-(4-ethoxyanilino)-1-(4-phenylphenyl)propan-1-one
• 646-791-1
• SB83534
• 1-[1,1'-biphenyl]-4-yl-3-(4-ethoxyanilino)-1-propanone
• 1-{[1,1'-biphenyl]-4-yl}-3-[(4-ethoxyphenyl)amino]propan-1-one
• AKOS005108654
• JS-2403

• Inchi： 1S/C23H23NO2/c1-2-26-22-14-12-21(13-15-22)24-17-16-23(25)20-10-8-19(9-11-20)18-6-4-3-5-7-18/h3-15,24H,2,16-17H2,1H3
• InChI Key： KLJPLOXDGPYLMW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC=CC=2)=CC=1)CCNC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 345.172878976Da
• Monoisotopic Mass: 345.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-([1,1'-Biphenyl]-4-yl)-3-((4-ethoxyphenyl)amino)propan-1-one

Introduction to 1-([1,1'-Biphenyl]-4-yl)-3-((4-ethoxyphenyl)amino)propan-1-one (CAS No. 279672-29-6)

1-([1,1'-Biphenyl]-4-yl)-3-((4-ethoxyphenyl)amino)propan-1-one, with the CAS number 279672-29-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a biphenyl moiety and an ethoxyphenyl amino group, making it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular structure of 1-([1,1'-Biphenyl]-4-yl)-3-((4-ethoxyphenyl)amino)propan-1-one consists of a central propanone backbone flanked by a biphenyl ring and an ethoxyphenyl amino group. The biphenyl moiety provides rigidity and aromaticity, while the ethoxyphenyl amino group introduces polarity and hydrogen bonding capabilities. These structural elements collectively contribute to the compound's pharmacological properties and its potential as a lead molecule in drug design.

Recent studies have highlighted the biological activities of 1-([1,1'-Biphenyl]-4-yl)-3-((4-ethoxyphenyl)amino)propan-1-one. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent inhibitory effects on specific enzymes involved in various disease pathways. One notable application is its potential as an inhibitor of protein kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes suggests its utility in developing targeted therapies with reduced side effects.

In addition to its enzymatic inhibition properties, 1-([1,1'-Biphenyl]-4-yl)-3-((4-ethoxyphenyl)amino)propan-1-one has shown promise in modulating cellular signaling pathways. Studies have indicated that it can interfere with the activity of certain signaling molecules, thereby affecting cell proliferation and survival. This makes it a potential candidate for treating conditions such as neurodegenerative diseases and inflammatory disorders.

The pharmacokinetic profile of 1-([1,1'-Biphenyl]-4-yl)-3-((4-ethoxyphenyl)amino)propan-1-one has also been investigated. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high bioavailability and low toxicity make it suitable for further preclinical and clinical evaluation. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and organs without causing significant adverse effects.

Clinical trials are currently underway to assess the safety and efficacy of 1-([1,1'-Biphenyl]-4-yl)-3-((4-ethoxyphenyl)amino)propan-1-one. Preliminary results from phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to explore its potential as a novel therapeutic agent.

The synthesis of 1-([1,1'-Biphenyl]-4-yl)-3-((4-ethoxyphenyl)amino)propan-1-one has been optimized through various synthetic routes. One common approach involves the condensation of 4-(bromomethyl)biphenyl with 4-(ethylamino)benzaldehyde followed by reduction to form the final product. Advances in synthetic chemistry have enabled the production of this compound on a larger scale, facilitating its use in both research and industrial settings.

In conclusion, 1-([1,1'-Biphenyl]-4-yl)-3-((4-ethoxyphenyl)amino)propan-1-one (CAS No. 279672-29-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.